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Compound of Interest

Compound Name: Sebuthylazine

Cat. No.: B166565

Disclaimer: Sebuthylazine is a largely obsolete chlorotriazine herbicide, and its use is
discontinued in many regions. Consequently, recent research and detailed application protocols
for its combination with other herbicides are scarce. This document will utilize its closely related
and more recently studied analogue, terbuthylazine, as a representative model for a
photosystem II (PSII) inhibiting triazine herbicide. The principles and protocols described herein
for terbuthylazine combinations are intended to provide a framework for researchers and
scientists interested in the application of PSllI-inhibiting herbicides in tank mixtures. Always
consult current local regulations and product labels before any application.

Introduction to Herbicide Combinations with PSII
Inhibitors

The practice of combining herbicides with different modes of action (MoA) is a cornerstone of
modern weed management. For a triazine herbicide like Sebuthylazine or Terbuthylazine,
which belongs to the WSSA (Weed Science Society of America) Group 5 and HRAC (Herbicide
Resistance Action Committee) Group C1, the primary goals of combination are:

e Broadening the Weed Control Spectrum: PSII inhibitors are effective against many broadleaf
weeds but can be weaker on certain grass species. Combining them with a grass-effective
herbicide provides more comprehensive weed control.
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» Managing and Delaying Herbicide Resistance: Relying on a single mode of action increases
the selection pressure for resistant weed biotypes. Tank mixing herbicides with different
MoASs is a key strategy to mitigate this risk.

e Achieving Synergy: In some cases, the combined effect of two herbicides is greater than the
additive effect of each applied individually, a phenomenon known as synergism.[1]

Sebuthylazine and terbuthylazine are selective, systemic herbicides absorbed primarily
through the roots and translocated via the xylem.[2] They inhibit photosynthesis by blocking
electron transport at photosystem 11.[2][3]

Data Presentation: Efficacy of Terbuthylazine
Combinations in Maize

Research has demonstrated the effectiveness of terbuthylazine in combination with other
herbicides, such as S-metolachlor and mesotrione, for weed control in maize.[2][4][5] These
combinations leverage multiple modes of action to provide broad-spectrum, residual control.

o Terbuthylazine: Photosystem Il inhibitor (WSSA Group 5)

e S-metolachlor: Long-chain fatty acid synthesis inhibitor (WSSA Group 15)
¢ Mesotrione: 4-HPPD inhibitor (WSSA Group 27)

The following tables summarize efficacy data from field trials.

Table 1: Pre-Emergence Application of Terbuthylazine + S-metolachlor for Weed Control in
Maize
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. Terbuthylazine + S-
Weed Species . Reference
metolachlor Efficacy (%)

Echinochloa crus-galli

83 [2]
(Barnyardgrass)
Amaranthus retroflexus
. 91 [2]
(Redroot Pigweed)
Chenopodium album
88-91 [2]
(Common Lambsquarters)
Broadleaf Weeds (General) >93 [5]
Grass Weeds (General) >93 [5]

Table 2: Post-Emergence Application of Terbuthylazine Combinations for Weed Control in

Maize
Herbicide .
L Target Weeds Efficacy (%) Reference
Combination
Terbuthylazine (125
g/L) + Mesotrione (50 Mixed Weed Flora 88.6 - 94.7 [4]
g/L)
Terbuthylazine (326
g/L) + Mesotrione (50 Mixed Weed Flora 81.9-92.8 [4]
g/L)
Terbuthylazine (1200 Commelina
_ 85.0-91.3 [6]

g/ha) + Glyphosate benghalensis
Terbuthylazine (1200

Grass Weeds up to 87.5 [61[7]
g/ha) + Glyphosate
Atrazine + Mesotrione

Grass Weeds 70.0 [61[7]

+ Glyphosate

Experimental Protocols

© 2025 BenchChem. All rights reserved. 3/11 Tech Support


https://www.researchgate.net/publication/296465525_Synergy_of_mesotrione_S-metolachlor_and_terbuthylazine_in_weed_control_strategies_in_maize
https://www.researchgate.net/publication/296465525_Synergy_of_mesotrione_S-metolachlor_and_terbuthylazine_in_weed_control_strategies_in_maize
https://www.researchgate.net/publication/296465525_Synergy_of_mesotrione_S-metolachlor_and_terbuthylazine_in_weed_control_strategies_in_maize
https://nzpps.org/_journal/index.php/nzpp/article/download/4403/4231/6605
https://nzpps.org/_journal/index.php/nzpp/article/download/4403/4231/6605
https://www.researchgate.net/publication/332112841_TERBUTHYLAZINE_APPLICATION_WITH_HERBICIDES_OF_DIFFERENT_MODE_OF_ACTION_IN_MAIZE_CROP
https://www.researchgate.net/publication/332112841_TERBUTHYLAZINE_APPLICATION_WITH_HERBICIDES_OF_DIFFERENT_MODE_OF_ACTION_IN_MAIZE_CROP
https://www.scielo.br/j/rceres/a/hjy3LhDNPh5Cpkt8FzjpFTh/
https://www.scielo.br/j/rceres/a/hjy3LhDNPh5Cpkt8FzjpFTh/
https://www.scielo.br/j/rceres/a/hjy3LhDNPh5Cpkt8FzjpFTh/?lang=en&format=pdf
https://www.scielo.br/j/rceres/a/hjy3LhDNPh5Cpkt8FzjpFTh/
https://www.scielo.br/j/rceres/a/hjy3LhDNPh5Cpkt8FzjpFTh/?lang=en&format=pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166565?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

The following are generalized protocols for conducting field trials to evaluate herbicide
combinations. These should be adapted based on specific research objectives, local
conditions, and regulatory guidelines.

Protocol 1: Field Efficacy and Phytotoxicity of a Pre-Emergence Herbicide Tank Mix

» Objective: To evaluate the weed control efficacy and crop safety of a pre-emergence tank
mix of Terbuthylazine and S-metolachlor in maize.

» Materials and Equipment:
o Certified maize seed
o Commercial formulations of Terbuthylazine and S-metolachlor
o Research plot sprayer calibrated for the desired output
o Plot marking equipment (stakes, measuring tapes)
o Personal Protective Equipment (PPE)
o Data collection tools (quadrats, scales, notebooks)
o Experimental Design:
o Randomized Complete Block Design (RCBD) with 4 replicates.[S]
o Treatments should include:

Untreated Control

Terbuthylazine alone

S-metolachlor alone

Terbuthylazine + S-metolachlor tank mix

o Plot size: e.g., 3 meters wide by 10 meters long.
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e Procedure:

o Site Preparation: Select a field with uniform soil type and a known, representative weed
population. Perform primary and secondary tillage as required for maize planting.

o Planting: Plant maize at the recommended seeding rate and depth.

o Herbicide Application: Apply herbicides within 48 hours of planting, before crop or weed
emergence.[9] Use a calibrated research plot sprayer with appropriate nozzles and
pressure to ensure uniform coverage. Record environmental conditions (temperature,
humidity, wind speed) at the time of application.

o Activation: Most pre-emergence herbicides require rainfall or irrigation (approx. 1-2 cm) for
activation and movement into the soil where weed seeds germinate.[10]

o Data Collection:

» Weed Control Efficacy: At 28 and 56 days after treatment (DAT), count weed density by
species within two 0.25 m? quadrats randomly placed in each plot. Collect above-ground
weed biomass from these quadrats, dry to constant weight, and record.

» Crop Phytotoxicity: Visually assess crop injury at 7, 14, and 28 DAT using the European
Weed Research Council (EWRC) rating scale (1=no effect, 9=complete kill).[11][12]
Note any symptoms such as stunting, chlorosis, or necrosis.

» Yield: At crop maturity, harvest the central rows of each plot, adjust for moisture content,
and calculate the yield (e.g., in tonnes/hectare).

o Data Analysis:
o Analyze weed density, biomass, and crop yield data using Analysis of Variance (ANOVA).

o If the ANOVA indicates significant treatment effects, perform a mean separation test (e.g.,
Tukey's HSD) to compare treatment means.

o Calculate the expected efficacy for the tank mix using Colby's method and compare it to
the observed efficacy to determine if the interaction is synergistic, antagonistic, or additive.
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[13][14]

» Colby's Formula: Expected % Control (E) = X +Y - (XY/100), where X and Y are the
percent control from herbicides A and B applied alone, respectively.[15]

Protocol 2: Post-Emergence Evaluation of Terbuthylazine + Mesotrione

o Objective: To assess the efficacy of a post-emergence tank mix of Terbuthylazine and
Mesotrione on emerged weeds in maize.

e Procedure: This protocol follows the same principles as Protocol 1, with the following key
modifications:

o Application Timing: Apply herbicides when the maize crop is at the V2-V4 growth stage
and target weeds are young and actively growing (e.g., 5-10 cm in height).[5]

o Adjuvants: Include a recommended adjuvant (e.g., non-ionic surfactant or crop oil
concentrate) as specified on the herbicide labels to improve foliar uptake.

o Data Collection: Conduct initial weed counts and staging immediately before application to
establish the baseline. Subsequent efficacy and phytotoxicity assessments follow the
same schedule as the pre-emergence trial.

Visualizations

The following diagrams illustrate key concepts related to the application of triazine herbicides.
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Caption: Mode of action for PSlI-inhibiting triazine herbicides.
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Caption: General experimental workflow for herbicide combination trials.
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Caption: Herbicide combination strategy for broad-spectrum control.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166565?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

